Cas no 85896-12-4 (2,5-dimethoxy-4-(p-tolylthio)aniline)

• Product Name: 2,5-dimethoxy-4-(p-tolylthio)aniline
• CAS No: 85896-12-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 991167
• PubChem ID: 658649
• Update Time: 2025-10-29

2,5-dimethoxy-4-(p-tolylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-4-(p-tolylthio)aniline
• 2,5-dimethoxy-4-(4-methylphenyl)sulfanylaniline
• cid_6603614
• 2,5-dimethoxy-4-(4-methylphenyl)sulfanyl-aniline;hydrochloride
• BB 0243934
• AKOS005061557
• ZINC00501370
• CS-0364966
• 2,5-dimethoxy-4-[(4-methylphenyl)thio]aniline;hydrochloride
• [2,5-dimethoxy-4-(p-tolylthio)phenyl]amine;hydrochloride
• AH-357/03545040
• 85896-12-4
• DTXSID40235213
• 2,5-dimethoxy-4-(4-methylphenyl)sulfanylaniline;hydrochloride
• Q1I0O4QJ0A
• 2,5-dimethoxy-4-[(4-methylphenyl)sulfanyl]aniline
• EINECS 288-790-5
• CHEMBL1617118
• BENZENAMINE, 2,5-DIMETHOXY-4-((4-METHYLPHENYL)THIO)-
• SCHEMBL10814001
• BDBM81002
• MLS000079258
• SMR000057754
• 2,5-Dimethoxy-4-p-tolylsulfanyl-phenylamine
• NS00039093
• UNII-Q1I0O4QJ0A
• 2,5-Dimethoxy-4-(p-tolylsulfanyl)aniline
• Oprea1_206135
• STK524420
• BBL035745
• AXYUSGZRCTVXRG-UHFFFAOYSA-N

• Inchi： 1S/C15H17NO2S/c1-10-4-6-11(7-5-10)19-15-9-13(17-2)12(16)8-14(15)18-3/h4-9H,16H2,1-3H3
• InChI Key： AXYUSGZRCTVXRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=C(C(=CC=1OC)N)OC

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.8Ų

Additional information on 2,5-dimethoxy-4-(p-tolylthio)aniline

Comprehensive Overview of 2,5-Dimethoxy-4-(p-tolylthio)aniline (CAS No. 85896-12-4): Properties, Applications, and Innovations

2,5-Dimethoxy-4-(p-tolylthio)aniline, identified by its CAS number 85896-12-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique methoxy and thioether functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a tolylthio moiety, enables diverse reactivity, making it valuable for designing advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its tunable electronic properties and compatibility with green chemistry principles.

The growing demand for high-performance intermediates like 2,5-dimethoxy-4-(p-tolylthio)aniline aligns with trends in sustainable synthesis and drug discovery. A frequent query in scientific forums is: "How does the tolylthio group influence the compound’s stability?" Studies suggest that this group enhances thermal resistance while maintaining solubility in organic solvents—a critical feature for applications in OLED materials and pharmaceutical formulations. Furthermore, its methoxy substitutions contribute to electron-donating effects, which are pivotal in photochemical applications.

In the context of SEO optimization, users often search for terms such as "synthesis of 2,5-dimethoxy-4-(p-tolylthio)aniline" or "CAS 85896-12-4 suppliers". Addressing these queries, recent advancements highlight solvent-free catalytic methods to produce this compound, reducing environmental impact. Another trending topic is its role in cross-coupling reactions, a technique widely used in heterocyclic chemistry. The compound’s adaptability in Pd-catalyzed reactions underscores its relevance in modern synthetic workflows.

From an industrial perspective, 2,5-dimethoxy-4-(p-tolylthio)aniline is gaining traction in agrochemical research, particularly for developing low-toxicity pesticides. Its structural motifs are being investigated for their ability to mimic natural plant defense mechanisms. Additionally, its fluorescence properties make it a candidate for bioimaging probes, a hot topic in nanotechnology discussions. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a key concern for buyers sourcing this chemical.

To enhance readability and searchability, this article integrates keywords such as "aniline derivatives", "thioether synthesis", and "methoxy-substituted compounds". These terms reflect common academic and commercial search patterns. Future research directions may explore the compound’s electrochemical behavior or its integration into polymeric matrices for conductive materials—an area with rising interest due to the push for renewable energy technologies.